![molecular formula C21H28N2O5S B284481 N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-(3,4-dimethylphenoxy)acetamide](/img/structure/B284481.png)
N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-(3,4-dimethylphenoxy)acetamide
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Overview
Description
N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-(3,4-dimethylphenoxy)acetamide, also known as DMSO-PAM, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is a potent positive allosteric modulator (PAM) of the GABAA receptor, which is a crucial neurotransmitter receptor in the central nervous system.
Mechanism of Action
N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-(3,4-dimethylphenoxy)acetamide acts as a positive allosteric modulator of the GABAA receptor, which means that it enhances the activity of this receptor. The GABAA receptor is a ligand-gated ion channel that is activated by the neurotransmitter gamma-aminobutyric acid (GABA). When GABA binds to the receptor, it opens the ion channel, allowing chloride ions to enter the cell and hyperpolarize the membrane. This compound enhances the activity of the GABAA receptor by binding to a site on the receptor that is distinct from the GABA binding site. This binding causes a conformational change in the receptor that increases its sensitivity to GABA.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. As a PAM of the GABAA receptor, this compound enhances the inhibitory activity of this receptor. This can lead to a decrease in neuronal excitability and an increase in the threshold for seizure activity. Additionally, this compound has been shown to have anxiolytic effects, which may be due to its ability to enhance the activity of the GABAA receptor.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-(3,4-dimethylphenoxy)acetamide in lab experiments is its high potency and selectivity for the GABAA receptor. This allows researchers to study the effects of GABAA receptor modulation with a high degree of specificity. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective option for lab experiments. However, one limitation of using this compound is that it has a relatively short half-life in vivo, which may limit its usefulness in some experimental settings.
Future Directions
There are several future directions for research on N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-(3,4-dimethylphenoxy)acetamide. One potential avenue of research is the development of more potent and selective PAMs for the GABAA receptor. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, particularly in the context of anxiety and epilepsy. Finally, the potential therapeutic applications of this compound should be explored further, with a focus on identifying new treatments for anxiety disorders and epilepsy.
Synthesis Methods
The synthesis of N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-(3,4-dimethylphenoxy)acetamide involves several steps, starting with the reaction of 3,4-dimethylphenol with chloroacetyl chloride to form 3,4-dimethylphenyl 2-chloroacetate. This intermediate is then reacted with sodium methoxide to form 3,4-dimethylphenyl 2-methoxyacetate. The final step involves the reaction of this intermediate with N-(diethylamino)sulfonyl chloride to form this compound.
Scientific Research Applications
N-{5-[(diethylamino)sulfonyl]-2-methoxyphenyl}-2-(3,4-dimethylphenoxy)acetamide has been extensively studied for its potential use in various research applications. One of the most promising applications is in the treatment of anxiety disorders. Studies have shown that this compound can enhance the activity of the GABAA receptor, which is known to play a crucial role in the regulation of anxiety. Additionally, this compound has shown potential in the treatment of epilepsy, as it can enhance the inhibitory activity of the GABAA receptor.
Properties
Molecular Formula |
C21H28N2O5S |
---|---|
Molecular Weight |
420.5 g/mol |
IUPAC Name |
N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-(3,4-dimethylphenoxy)acetamide |
InChI |
InChI=1S/C21H28N2O5S/c1-6-23(7-2)29(25,26)18-10-11-20(27-5)19(13-18)22-21(24)14-28-17-9-8-15(3)16(4)12-17/h8-13H,6-7,14H2,1-5H3,(H,22,24) |
InChI Key |
HGJUGAVWECHYBT-UHFFFAOYSA-N |
SMILES |
CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)COC2=CC(=C(C=C2)C)C |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC(=O)COC2=CC(=C(C=C2)C)C |
Origin of Product |
United States |
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